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Executive Summary

2'.5'-Diethoxybenzanilide (CAS: 92-22-8) is a specialized aromatic amide featuring a
benzanilide core substituted with two ethoxy groups at the ortho and meta positions of the
aniline ring.[1][2] This structural arrangement imparts unique electronic and steric properties,
making it a critical intermediate in the synthesis of azo dyes, pigments, and light-sensitive
materials. Its lipophilicity and hydrogen-bonding potential also position it as a scaffold of
interest in medicinal chemistry, particularly for developing ion channel modulators and anti-
inflammatory agents. This guide provides a comprehensive analysis of its molecular
architecture, a validated synthetic protocol, and detailed spectroscopic characterization.

Molecular Architecture & Physicochemical
Properties[3][4]

The molecule consists of a benzoyl moiety linked to a 2,5-diethoxyaniline ring.[1] The ortho-
ethoxy group (2'-position) plays a pivotal role in defining the conformational preference of the
molecule via intramolecular hydrogen bonding with the amide proton, often locking the
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structure into a planar or semi-planar conformation that influences its reactivity and binding

affinity.
Table 1: Physicochemical Profile
Property Data
IUPAC Name N-(2,5-Diethoxyphenyl)benzamide
CAS Number 92-22-8
Molecular Formula C17H19NOs3
Molecular Weight 285.34 g/mol
Exact Mass 285.1365 Da
Melting Point 87-89 °C
N Soluble in EtOH, DMF, DMSO, CHCIs; Insoluble
Solubility )
in H20
pKa (Calculated) ~13.5 (Amide N-H)
LogP (Predicted) 3.4-3.8
CCOC1=CC(=C(C=C1)OCC)NC(=0)C2=CC=C
SMILES

C=C2

Structural Visualization (DOT)

The following diagram illustrates the core connectivity and the critical intramolecular hydrogen
bond stabilizing the conformation.
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Caption: Structural connectivity of 2',5'-Diethoxybenzanilide highlighting the intramolecular
hydrogen bond between the 2'-ethoxy oxygen and the amide proton.

Synthetic Pathways & Optimization

The most robust synthesis involves the Schotten-Baumann reaction, coupling 2,5-
diethoxyaniline with benzoyl chloride. This method is preferred over direct carboxylic acid
coupling (using DCC/EDC) due to higher yields and simpler purification for this specific steric
profile.

Reaction Scheme

Reagents: 2,5-Diethoxyaniline (1.0 eq), Benzoyl Chloride (1.1 eq), Pyridine (or EtsN/DCM).
Conditions: 0°C to RT, 2—4 hours.

2,5-Diethoxyaniline Benzoyl Chloride
(Nucleophile) (Electrophile)

Nucleophilic Acyl Substitution
(Solvent: DCM/Pyridine, 0°C)

Elimination of HCI

2',5'-Diethoxybenzanilide
(Precipitate)
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Caption: Step-wise mechanism for the benzoylation of 2,5-diethoxyaniline.

Validated Experimental Protocol

Objective: Synthesis of 10 g of 2',5'-Diethoxybenzanilide.
e Preparation:

o Charge a 250 mL round-bottom flask with 2,5-diethoxyaniline (18.1 g, 100 mmol) and dry
dichloromethane (DCM) (100 mL).

o Add pyridine (8.9 mL, 110 mmol) as an acid scavenger.
o Cool the solution to 0-5 °C using an ice bath.
o Addition:

o Add benzoyl chloride (14.0 g, 100 mmol) dropwise over 30 minutes. Note: Exothermic
reaction; maintain temperature <10 °C to prevent side reactions.

e Reaction:

o Allow the mixture to warm to room temperature and stir for 3 hours. Monitor via TLC
(Mobile phase: Hexane/EtOAc 7:3).

o Work-up:
o Quench with water (50 mL).

o Wash the organic layer sequentially with 1M HCI (2 x 50 mL) to remove excess
pyridine/aniline, then saturated NaHCOs (2 x 50 mL), and finally brine.

o Dry over anhydrous Na=SO4 and concentrate in vacuo.
 Purification:
o Recrystallize the crude solid from Ethanol (95%).

o Yield: ~24-25 g (85-90%).
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o Appearance: White crystalline solid.[3]

Spectroscopic Characterization

Accurate identification requires analyzing the distinct ethoxy signals and the amide
environment.

ble 2: licted i 50-da)

Nucleus Shift (60 ppm) Multiplicity Integration Assignment
1H NMR 9.85 Singlet (s) 1H Amide N-H
) Benzoyl ortho
7.95-7.90 Multiplet (m) 2H
protons
Benzoyl
7.60—-7.45 Multiplet (m) 3H meta/para
protons
Doublet (d, J=8.8 -
7.35 1H Aniline C3'-H
Hz)
7.20 Singlet (s) 1H Aniline C6'-H
Doublet (d, J=8.8 B
6.65 1H Aniline C4'-H
Hz)
4.05 Quartet (q) 2H 2'-OCH2CHs
3.98 Quartet (q) 2H 5'-OCH2CHs
1.35 Triplet () 3H 2'-OCH2CHs
1.30 Triplet (t) 3H 5'-OCH2CHs
13C NMR 165.2 C=0 (Amide)
Aromatic C-O
152.8,142.5
(Ethoxy)
14.8, 14.6 Methyl carbons
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Mass Spectrometry (ESI-MS)

o [M+H]*: Calculated: 286.1443; Observed: 286.14.

e Fragmentation: Loss of ethoxy groups (M-45) is a common fragmentation pathway.
IR Spectroscopy (ATR)[2][10]

e 3280 cm~: N-H stretching (Amide).

e 1645 cm~1: C=0 stretching (Amide | band).

e 1530 cm~1: N-H bending (Amide Il band).

e 1240, 1040 cm~1: C-O-C stretching (Aryl alkyl ether).

Applications & Relevance[1][3][11][12][13]
Dye & Pigment Chemistry

2',5'-Diethoxybenzanilide serves as a "coupling component” (Naphtol AS derivative analog).
The benzanilide scaffold provides substantivity (affinity) to cotton fibers, while the ethoxy
groups modify the shade and solubility of the final azo pigment.

Pharmaceutical Research

Benzanilides are privileged structures in drug discovery. This specific derivative is investigated
for:

e lon Channel Modulation: Similar structures act as blockers for Kv1.5 channels (atrial
fibrillation targets).

 Anti-inflammatory Activity: Inhibition of cytokine release via NF-kB pathway modulation.

Materials Science (COFs)

Recent literature highlights the use of diethoxy-substituted linkers in Covalent Organic
Frameworks (COFs). The ethoxy groups provide solubility during synthesis and can be post-
synthetically modified or used to tune the pore environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1584486?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584486?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

